Cas no 96604-75-0 (N-(3-acetylphenyl)butanamide)

N-(3-acetylphenyl)butanamide structure
N-(3-acetylphenyl)butanamide structure
Product Name:N-(3-acetylphenyl)butanamide
CAS No:96604-75-0
MF:C12H15NO2
MW:205.253003358841
CID:3031662
PubChem ID:835499
Update Time:2025-09-18

N-(3-acetylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-乙酰基苯基)丁酰胺
    • N-(3-acetylphenyl)butanamide
    • N-(3-Acetylphenyl)butyramide
    • BBL036245
    • STK397248
    • SCHEMBL6272750
    • MFCD00448103
    • AKOS000191423
    • 96604-75-0
    • AN-652/11667906
    • CS-0321604
    • VS-13385
    • H22413
    • ALBB-002901
    • Inchi： 1S/C12H15NO2/c1-3-5-12(15)13-11-7-4-6-10(8-11)9(2)14/h4,6-8H,3,5H2,1-2H3,(H,13,15)
    • InChI Key： JGRVIEYIDAPUKY-UHFFFAOYSA-N
    • SMILES： O=C(CCC)NC1C=CC=C(C(C)=O)C=1

Computed Properties

  • Exact Mass: 205.110278721Da
  • Monoisotopic Mass: 205.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.2

N-(3-acetylphenyl)butanamide Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

N-(3-acetylphenyl)butanamide Pricemore >>

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